Cas no 1211744-57-8 (N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzenesulfonamide)

• Product Name: N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzenesulfonamide
• CAS No: 1211744-57-8
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5822780
• PubChem ID: 45543082
• Update Time: 2025-10-30

N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-[[6-(1-pyrrolidinyl)-4-pyrimidinyl]oxy]ethyl]-
• N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzenesulfonamide
• 1211744-57-8
• CCG-292146
• VU0649283-1
• N-[2-(6-pyrrolidin-1-ylpyrimidin-4-yl)oxyethyl]benzenesulfonamide
• N-(2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide
• F5625-0193
• AKOS024516056

• Inchi： 1S/C16H20N4O3S/c21-24(22,14-6-2-1-3-7-14)19-8-11-23-16-12-15(17-13-18-16)20-9-4-5-10-20/h1-3,6-7,12-13,19H,4-5,8-11H2
• InChI Key： QWJRCCIPEKSBCU-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC2C=C(N3CCCC3)N=CN=2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.8Ų

Additional information on N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzenesulfonamide

Research Briefing on N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzenesulfonamide (CAS: 1211744-57-8)

N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzenesulfonamide (CAS: 1211744-57-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. The presence of both a pyrimidine core and a benzenesulfonamide moiety suggests its potential as a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary in vitro assays have demonstrated its ability to selectively inhibit certain kinases and other enzymatic targets, which are often implicated in cancer and inflammatory diseases. The compound's specificity and potency are attributed to its optimized binding affinity, as revealed by molecular docking studies and X-ray crystallography. These findings underscore its potential as a lead candidate for further optimization and preclinical development.

In addition to its enzymatic inhibition capabilities, N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzenesulfonamide has also been investigated for its role in disrupting PPIs, a challenging yet highly sought-after target in drug discovery. Recent research has highlighted its ability to interfere with key signaling pathways, such as those involving NF-κB and STAT3, which are critical in the regulation of cell proliferation and immune responses. These insights open new avenues for the development of therapeutics targeting diseases with dysregulated signaling pathways.

The synthesis and structural optimization of this compound have also been a focal point of recent investigations. Advances in synthetic methodologies have enabled the efficient production of derivatives with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. Structure-activity relationship (SAR) studies have further refined the understanding of the pharmacophore, guiding the design of next-generation analogs with superior efficacy and reduced off-target effects.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Ongoing research efforts are directed toward these goals, with the aim of advancing N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzenesulfonamide into the pipeline of potential therapeutic agents.

In conclusion, N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzenesulfonamide represents a compelling example of the intersection between chemical biology and medicinal chemistry. Its multifaceted pharmacological profile and structural versatility make it a valuable subject of ongoing research. As the scientific community continues to unravel its full potential, this compound may pave the way for innovative treatments in oncology, immunology, and beyond.